Cas no 2126178-85-4 (tert-butyl 8-(piperidin-4-yl)-3,8-diazabicyclo[3.2.1]octane-3-carboxylate)

• Product Name: tert-butyl 8-(piperidin-4-yl)-3,8-diazabicyclo[3.2.1]octane-3-carboxylate
• CAS No: 2126178-85-4
• MF: C₁₆H₂₉N₃O₂
• MW: 295.420364141464
• CID: 4639496
• Update Time: 2025-06-20

tert-butyl 8-(piperidin-4-yl)-3,8-diazabicyclo[3.2.1]octane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-(piperidin-4-yl)-3,8-diazabicyclo[3.2.1]octane-3-carboxylate

• Inchi： 1S/C16H29N3O2/c1-16(2,3)21-15(20)18-10-13-4-5-14(11-18)19(13)12-6-8-17-9-7-12/h12-14,17H,4-11H2,1-3H3
• InChI Key： FXRNKKSCMVBHNY-UHFFFAOYSA-N
• SMILES： C12N(C3CCNCC3)C(CC1)CN(C(OC(C)(C)C)=O)C2

Additional information on tert-butyl 8-(piperidin-4-yl)-3,8-diazabicyclo[3.2.1]octane-3-carboxylate

Introduction to tert-butyl 8-(piperidin-4-yl)-3,8-diazabicyclo[3.2.1]octane-3-carboxylate (CAS No. 2126178-85-4)

Tert-butyl 8-(piperidin-4-yl)-3,8-diazabicyclo[3.2.1]octane-3-carboxylate (CAS No. 2126178-85-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of diazabicyclo[3.2.1]octanes, which are known for their ability to modulate various biological targets, including receptors and enzymes.

The chemical structure of tert-butyl 8-(piperidin-4-yl)-3,8-diazabicyclo[3.2.1]octane-3-carboxylate is characterized by a bicyclic core with a piperidine substituent and a tert-butyl ester group. The tert-butyl ester group is particularly important as it can be selectively cleaved under specific conditions, making this compound a valuable prodrug candidate in drug development.

Recent studies have highlighted the potential of tert-butyl 8-(piperidin-4-yl)-3,8-diazabicyclo[3.2.1]octane-3-carboxylate in the treatment of various neurological disorders, including Parkinson's disease and Alzheimer's disease. The compound has been shown to exhibit potent neuroprotective effects by modulating the activity of specific neurotransmitter systems and reducing oxidative stress in neuronal cells.

In addition to its neuroprotective properties, tert-butyl 8-(piperidin-4-yl)-3,8-diazabicyclo[3.2.1]octane-3-carboxylate has also demonstrated promising results in preclinical studies as an anti-inflammatory agent. Research conducted by a team at the University of California, San Francisco, has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis.

The pharmacokinetic profile of tert-butyl 8-(piperidin-4-yl)-3,8-diazabicyclo[3.2.1]octane-3-carboxylate has been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have revealed that the compound exhibits good oral bioavailability and a favorable half-life, which are crucial factors for its potential use as an orally administered therapeutic agent.

The safety and toxicity profile of tert-butyl 8-(piperidin-4-yl)-3,8-diazabicyclo[3.2.1]octane-3-carboxylate have also been evaluated in preclinical studies. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys.

In conclusion, tert-butyl 8-(piperidin-4-yl)-3,8-diazabicyclo[3.2.1]octane-3-carboxylate (CAS No. 2126178-85-4) represents a promising lead compound in the development of novel therapeutics for neurological disorders and inflammatory diseases. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for further clinical investigation and potential commercialization.